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Compound of Interest

Compound Name:
(2-Benzyloxy-ethoxy)-

acetaldehyde

Cat. No.: B1444360 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This guide provides

essential, immediate safety and logistical information for handling (2-Benzyloxy-ethoxy)-
acetaldehyde, including detailed operational and disposal plans.

Personal Protective Equipment (PPE)
When handling (2-Benzyloxy-ethoxy)-acetaldehyde, a comprehensive approach to personal

protective equipment is critical to minimize exposure and ensure safety. The following table

summarizes the required PPE.
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Protection Type Specific Equipment Standards/Considerations

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][2][3]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Safety glasses are not

sufficient for significant

chemical splashes.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a lab coat,

overalls, or a P.V.C. apron.[4]

[5]

Gloves must be inspected

before use and disposed of

properly after.[2] Remove and

wash contaminated clothing

before reuse.[1][3]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[1][3] If

ventilation is inadequate, use a

NIOSH (US) or CEN (EU)

approved respirator with

appropriate cartridges (e.g.,

type ABEK).[2][6]

The choice of respirator

depends on the concentration

and quantity of the substance

being handled.

General Hygiene

An eyewash station and safety

shower must be readily

accessible.[1]

Wash hands thoroughly after

handling the chemical.[3]

Hazard Summary
(2-Benzyloxy-ethoxy)-acetaldehyde and its close structural analogs are classified with the

following hazards:

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2[1]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[1]
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Hazard Statement Code

Causes skin irritation H315[3]

Causes serious eye irritation H319[3]

May cause respiratory irritation H335[3]

Operational Plan for Safe Handling
A systematic approach to handling (2-Benzyloxy-ethoxy)-acetaldehyde is crucial for

laboratory safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][3]

Ensure that an emergency eyewash station and safety shower are unobstructed and in close

proximity to the workstation.[1]

Inspect all PPE for integrity before use.

2. Handling the Chemical:

Avoid breathing vapors, mist, or gas.[1][3]

Prevent all contact with skin, eyes, and clothing.[3]

Use non-sparking tools and take precautionary measures against static discharge, as some

related compounds may be flammable.

Keep the container tightly closed when not in use.[1][3]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed and consider storing under an inert gas like nitrogen.[1]
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Refrigerated storage (2-8°C) is recommended for long-term stability.[3]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
Proper disposal of (2-Benzyloxy-ethoxy)-acetaldehyde and its containers is essential to

prevent environmental contamination and ensure compliance with regulations.

1. Waste Collection:

Collect waste material in a suitable, sealed, and clearly labeled container.[1]

Attach a completed hazardous waste label to the container as soon as waste is added.

2. Spill Management:

In case of a spill, immediately evacuate and notify personnel in the area.

Wearing appropriate PPE, absorb the spill with an inert material such as sand, silica gel, or

universal binder.[1]

Collect the absorbed material and place it into a sealed container for disposal.[1]

Do not let the chemical enter drains or waterways.[3]

3. Final Disposal:

Dispose of the chemical waste and any contaminated materials through an approved waste

disposal plant.[3]

Consult with your institution's environmental health and safety department for specific

disposal protocols and to ensure compliance with local, state, and federal regulations.

Decontaminate or dispose of empty containers according to the same regulations.
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Caption: Workflow for the safe handling of (2-Benzyloxy-ethoxy)-acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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